7-chloro-5-phenyltetrazolo[1,5-c]quinazoline

• IUPAC Name: 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline
• InChI: InChI=1S/C14H8ClN5/c15-11-8-4-7-10-12(11)16-13(9-5-2-1-3-6-9)20-14(10)17-18-19-20/h1-8H
• InChI Key: LYDQKKRBFQTIHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=CC=C3Cl)C4=NN=NN24
• Molecular Formula: C14H8ClN5
• Molecular Weight: 281.70 g/mol

Description

7-chloro-5-phenyltetrazolo[1,5-c]quinazoline is a synthetic compound that has been widely studied for its potential use in scientific research. This molecule has been found to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
7-chloro-5-phenyltetrazolo[1,5-c]quinazoline has been found to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to have anti-inflammatory activity by reducing the production of inflammatory cytokines. Additionally, 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline has been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline in lab experiments is its ability to selectively inhibit specific enzymes and signaling pathways. This compound has also been found to have low toxicity, making it a promising tool for investigating various biological processes. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline in scientific research. One potential area of study is the investigation of its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound could be further studied for its potential use in the development of new cancer therapies. Further research could also focus on improving the solubility of this compound in aqueous solutions, making it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline involves a multistep process that includes the reaction of 2-phenyl-4H-3,1-benzoxazin-4-one with sodium azide, followed by cyclization with chloroacetyl chloride. The resulting compound is then subjected to a reaction with triethyl orthoformate and hydrazine hydrate to yield 7-chloro-5-phenyltetrazolo[1,5-c]quinazoline.

Scientific Research Applications

7-chloro-5-phenyltetrazolo[1,5-c]quinazoline has been used in various scientific research applications, including the investigation of cancer cell growth inhibition, anti-inflammatory activity, and antimicrobial properties. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.